Cas no 2228442-68-8 (2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228442-68-8
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 6319520
• PubChem ID: 165798591
• Update Time: 2025-05-20

2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine
• 2228442-68-8
• EN300-1957869

• Inchi： 1S/C7H8ClF2N3/c1-7(11,6(9)10)4-2-12-3-5(8)13-4/h2-3,6H,11H2,1H3
• InChI Key： RFNPESGTIRZBEP-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(C)(C(F)F)N)=N1

Computed Properties

• Exact Mass: 207.0374813g/mol
• Monoisotopic Mass: 207.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-(6-Chloropyrazin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2228442-68-8)

2-(6-Chloropyrazin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2228442-68-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a chloropyrazine core, which is known for its role in bioactive molecules, coupled with a difluoropropan-2-amine moiety, enhancing its potential for diverse applications. Researchers are particularly interested in its synergistic effects when combined with other compounds, as well as its metabolic stability in biological systems.

In recent years, the demand for fluorinated compounds like 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine has surged, driven by their utility in drug discovery and material science. Fluorination is a key strategy to improve bioavailability and binding affinity, making this compound a valuable candidate for medicinal chemistry projects. Users frequently search for terms such as "fluorinated pyrazine derivatives" and "CAS 2228442-68-8 applications," reflecting the growing curiosity about its potential.

The compound's synthetic routes and scalability are also hot topics in academic and industrial circles. Optimizing its production while maintaining high purity is a challenge many chemists aim to address. Discussions often revolve around "green chemistry approaches" for its synthesis, aligning with the global push for sustainable chemical processes. Additionally, its stability under various conditions is a critical factor for long-term storage and transportation.

Another area of interest is the structure-activity relationship (SAR) of 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine. Researchers are exploring how subtle modifications to its structure could enhance its pharmacological profile. Questions like "how does fluorination affect drug potency?" or "what are the latest advances in pyrazine chemistry?" are commonly encountered in forums and search engines, highlighting the compound's relevance in cutting-edge science.

From a commercial perspective, CAS 2228442-68-8 is often listed in catalogs of fine chemicals and building blocks for custom synthesis. Its versatility makes it a sought-after item for laboratories focusing on high-throughput screening and lead optimization. Suppliers frequently emphasize its batch-to-batch consistency and regulatory compliance, which are critical for end-users in regulated industries.

In summary, 2-(6-chloropyrazin-2-yl)-1,1-difluoropropan-2-amine represents a fascinating intersection of chemical innovation and practical utility. Its study not only advances our understanding of fluorinated heterocycles but also opens doors to new therapeutic and industrial applications. As research progresses, this compound is poised to remain a focal point in the ever-evolving landscape of specialty chemicals.